Cas no 33282-10-9 (5-(4-Isopropylphenyl)isoxazole-3-carboxylic Acid)

• Product Name: 5-(4-Isopropylphenyl)isoxazole-3-carboxylic Acid
• CAS No: 33282-10-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD07377124
• CID: 917787
• PubChem ID: 24271095
• Update Time: 2025-04-19

5-(4-Isopropylphenyl)isoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Isopropylphenyl)isoxazole-3-carboxylic Acid
• 5-(4-propan-2-ylphenyl)-1,2-oxazole-3-carboxylic acid
• 5-[4-(1-methylethyl)phenyl]-3-Isoxazolecarboxylic acid
• A875343
• 5-(4-Isopropylphenyl)isoxazole-3-carboxylicAcid
• MFCD07377124
• SY015167
• 5-[4-(Propan-2-yl)phenyl]-1,2-oxazole-3-carboxylic acid
• 33282-10-9
• AKOS002657843
• AS-32435
• DA-18201
• EN300-1840204
• 5-(4-ISOPROPYLPHENYL)-1,2-OXAZOLE-3-CARBOXYLIC ACID
• DTXSID10640597

• MDL： MFCD07377124
• Inchi： 1S/C13H13NO3/c1-8(2)9-3-5-10(6-4-9)12-7-11(13(15)16)14-17-12/h3-8H,1-2H3,(H,15,16)
• InChI Key： UERITGBANMVLAF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.33000
• LogP: 3.16320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids